Cas no 1243174-57-3 ((1R)-3-methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine hydrochloride)

• Product Name: (1R)-3-methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine hydrochloride
• CAS No: 1243174-57-3
• MF: C₁₁H₂₅BClNO₂
• MW: 249.5857
• MDL: MFCD26403994
• CID: 2092467
• Update Time: 2025-06-14

(1R)-3-methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine hydrochloride
• (R)-3-Methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxa-borolan-2-yl)butan-1-amine hydrochloride
• (alphaR)-4,4,5,5-Tetramethyl-alpha-(2-methylpropyl)-1,3,2-dioxaborolane-2-methanamine hydrochloride (1:1)
• TQR0112
• CM10458
• (R)-3-Methyl-butan-1-amine-1-boronic acid pinacol ester HCl
• 1,3,2-Dioxaborolane-2-methanamine, 4,4,5,5-tetramethyl-alpha-(2-methylpropyl)-, hydrochloride (1:1), (alphaR)-
• (1R)-3-methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine hydrochloride

• MDL： MFCD26403994
• Inchi： 1S/C11H24BNO2.ClH/c1-8(2)7-9(13)12-14-10(3,4)11(5,6)15-12;/h8-9H,7,13H2,1-6H3;1H/t9-;/m0./s1
• InChI Key： ADICRSVFBDCOLO-FVGYRXGTSA-N
• SMILES： Cl[H].O1B([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 249.1666869 g/mol
• Monoisotopic Mass: 249.1666869 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5
• Molecular Weight: 249.59

(1R)-3-methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on (1R)-3-methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine hydrochloride

Research Brief on (1R)-3-methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine hydrochloride (CAS: 1243174-57-3)

The compound (1R)-3-methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine hydrochloride (CAS: 1243174-57-3) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This boronic acid derivative is particularly notable for its role as a key intermediate in the synthesis of proteasome inhibitors and other biologically active molecules. Recent studies have explored its utility in targeted therapies, especially in the context of cancer treatment and inflammatory diseases.

One of the primary research focuses involving this compound is its incorporation into bortezomib analogs, which are known for their proteasome-inhibiting properties. Proteasome inhibitors are a class of drugs that disrupt protein degradation in cells, leading to the accumulation of damaged or misfolded proteins and ultimately inducing apoptosis in cancer cells. The boronic acid moiety in (1R)-3-methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine hydrochloride is critical for binding to the proteasome's active site, making it a valuable building block for developing next-generation inhibitors with improved efficacy and reduced side effects.

Recent publications have highlighted innovative synthetic routes for this compound, emphasizing its scalability and purity, which are essential for industrial applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, enantioselective synthesis of the compound, achieving >99% enantiomeric excess. This advancement is significant because it ensures the consistent production of the compound in its biologically active (R)-enantiomer form, which is crucial for its intended therapeutic applications.

In addition to its role in proteasome inhibition, (1R)-3-methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine hydrochloride has been investigated for its potential in boron neutron capture therapy (BNCT). BNCT is an emerging radiotherapy technique that leverages the nuclear reactions of boron-10 to selectively destroy cancer cells. The compound's boron-rich structure makes it a promising candidate for further development in this area, with preliminary studies showing favorable tumor-targeting properties and low systemic toxicity.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of derivatives based on this compound. Researchers are actively exploring modifications to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, potentially leading to novel therapeutics for conditions such as multiple myeloma and solid tumors.

In conclusion, (1R)-3-methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine hydrochloride (CAS: 1243174-57-3) represents a versatile and valuable intermediate in modern drug discovery. Its applications in proteasome inhibition and BNCT highlight its potential to address unmet medical needs in oncology and beyond. Continued research and development efforts are likely to uncover additional therapeutic opportunities, solidifying its importance in the chemical biology and pharmaceutical industries.